3-Piperazin-2-YL-propionic acid dihydrochloride

• CAS: 1260638-01-4
• Molecular Formula: C7H16Cl2N2O2
• Molecular Weight: 231.12 g/mol
• SMILES: C1CNC(CN1)CCC(=O)O.Cl.Cl
• InChI: InChI=1S/C7H14N2O2.2ClH/c10-7(11)2-1-6-5-8-3-4-9-6;;/h6,8-9H,1-5H2,(H,10,11);2*1H
• InChIKey: IASQLKLBXWAPQF-UHFFFAOYSA-N

3-Piperazin-2-YL-propionic Acid Dihydrochloride: Core Properties

3-Piperazin-2-YL-propionic acid dihydrochloride (CAS 1260638-01-4) is a piperazine-based heterocyclic building block featuring a propanoic acid side chain substituted at the 2-position of the piperazine ring . It is a dihydrochloride salt with the molecular formula C₇H₁₆Cl₂N₂O₂ and a molecular weight of 231.12 g/mol . The compound is typically supplied as a solid with a purity of 95% or 98% and is recommended for storage at 2-8°C in a sealed, dry environment . As a bifunctional molecule containing both a carboxylic acid group and a secondary amine-rich piperazine core, it serves as a versatile intermediate in medicinal chemistry, particularly for the synthesis of conformationally restricted piperazine derivatives, PROTAC linkers, and heterocyclic scaffolds .

Bifunctional building block: carboxy‑acid handle and piperazine core support diverse heterocycle synthesis.

Dihydrochloride salt: improves aqueous solubility and handling consistency for solution‑phase chemistry.

2‑Substituted chirality: enables stereoselective routes for conformationally restricted scaffolds.

Why This Dihydrochloride Salt Cannot Be Replaced

The substitution pattern and salt form of 3-Piperazin-2-YL-propionic acid dihydrochloride are critical determinants of its physicochemical and synthetic utility, precluding simple interchange with in-class analogs. Unlike the more common 1-piperazinyl propanoic acid isomers (e.g., CAS 27245-31-4), the 2-substituted piperazine ring introduces a chiral center and alters the spatial orientation of the carboxylic acid side chain, directly impacting molecular recognition and downstream synthetic outcomes [1]. Furthermore, the dihydrochloride salt form confers distinct advantages in aqueous solubility, crystallinity, and long-term stability compared to the free base form (CAS 891782-61-9), which is often a hygroscopic solid with more variable handling characteristics . The evidence presented below quantifies these differences and establishes the specific scenarios where selecting this precise compound is scientifically or procedurally advantageous.

2‑Substitution vs. 1‑substitution isomer: spatial orientation and polar surface area differ, which may alter molecular recognition and downstream synthesis outcome.

Free base form: hygroscopicity and handling characteristics may not match the dihydrochloride salt stability, potentially affecting weighing and reaction reproducibility.

• [1] PubChem. 3-(Piperazin-2-YL)propanoic acid. CID 23090469. View Source

Quantitative Differentiation vs. Key Analogs

Dihydrochloride Salt vs. Free Base Properties

The dihydrochloride salt form of 3-piperazin-2-yl-propionic acid exhibits a significantly higher hydrogen bond donor count (5) compared to the free base (3), which directly correlates with enhanced aqueous solubility and crystallinity [1]. The topological polar surface area (TPSA) remains comparable (61.4 Ų for both forms), but the increased molecular weight (231.12 vs. 158.20 g/mol) and the presence of chloride counterions improve the compound's solid-state stability and handling characteristics [1].

Salt form impact

Direct comparison

HBD: 5; MW: 231.12 g/mol vs. HBD: 3; MW: 158.20 g/mol (free base)

May support solubility and handling assessment

Computed properties; TPSA comparable (61.4 Ų)

Evidence Dimension	Hydrogen Bond Donor Count / Molecular Weight / TPSA
Target Compound Data	HBD: 5; MW: 231.12 g/mol; TPSA: 61.4 Ų
Comparator Or Baseline	3-Piperazin-2-yl-propionic acid (free base, CAS 891782-61-9): HBD: 3; MW: 158.20 g/mol; TPSA: 61.4 Ų
Quantified Difference	Δ HBD: +2; Δ MW: +72.92 g/mol
Conditions	Computed properties from PubChem and chem960 databases

Why This Matters

The increased hydrogen bond donor count and molecular weight of the dihydrochloride salt directly enhance aqueous solubility and crystallinity, reducing hygroscopicity and improving reproducibility in weighing, formulation, and reaction setup compared to the free base.

• [1] PubChem. 3-(Piperazin-2-YL)propanoic acid. CID 23090469. View Source

2-Piperazinyl vs. 1-Piperazinyl Substitution

The 2-substituted piperazine ring in the target compound introduces a chiral center and alters the spatial trajectory of the propanoic acid side chain compared to the 1-substituted analog (CAS 27245-31-4) [1]. This structural divergence is reflected in computed property differences: the 2-piperazinyl compound (as the free base) has a higher topological polar surface area (61.4 Ų vs. 52.6 Ų) and a higher hydrogen bond donor count (3 vs. 2) than the 1-piperazinyl isomer [1].

Substitution position

Direct comparison

TPSA: 61.4 Ų; HBD: 3 (2‑piperazinyl) vs. TPSA: 52.6 Ų; HBD: 2 (1‑piperazinyl)

Alters polar interaction capacity

Chiral center introduces distinct spatial trajectory

Evidence Dimension	Topological Polar Surface Area (TPSA) / Hydrogen Bond Donor Count
Target Compound Data	TPSA: 61.4 Ų; HBD: 3 (free base form)
Comparator Or Baseline	3-(Piperazin-1-yl)propanoic acid (CAS 27245-31-4): TPSA: 52.6 Ų; HBD: 2
Quantified Difference	Δ TPSA: +8.8 Ų; Δ HBD: +1
Conditions	Computed properties from PubChem and chem960 databases

Why This Matters

The higher TPSA and HBD count of the 2-piperazinyl isomer indicate a greater capacity for polar interactions, which can translate to distinct binding modes and solubility profiles in biological systems, making it a strategically different tool for medicinal chemistry campaigns.

• [1] PubChem. 3-(Piperazin-2-YL)propanoic acid. CID 23090469. View Source

Purity and Storage Stability Comparison

Commercial suppliers specify a purity of 98% for 3-Piperazin-2-YL-propionic acid dihydrochloride (CAS 1260638-01-4) with recommended storage at 2-8°C in a sealed, dry environment . This is a higher specified purity grade compared to the commonly available 95% purity for the free base form (CAS 891782-61-9) from many vendors, and the dihydrochloride salt's stability profile reduces the risk of hygroscopic degradation during long-term storage .

Purity & storage

Supplier specification

98% purity (2–8°C, sealed, dry) vs. 95% typical free base

Reduces variability in procurement

Stability profile may limit hygroscopic degradation

Evidence Dimension	Typical Commercial Purity / Storage Recommendation
Target Compound Data	Purity: 98%; Storage: 2-8°C, sealed, dry
Comparator Or Baseline	3-Piperazin-2-yl-propionic acid (free base): Purity: commonly 95-96%; Storage: often -20°C or 2-8°C
Quantified Difference	Δ Purity: +2-3 percentage points
Conditions	Commercial vendor specifications from Leyan and Chemscene

Why This Matters

The higher specified purity and well-defined storage conditions for the dihydrochloride salt reduce variability in downstream reactions and assays, providing greater confidence in experimental reproducibility for procurement decisions.

Optimal Application Scenarios

Conformationally Restricted Piperazine Derivatives

The 2-substituted piperazine core of this compound, with its distinct TPSA (61.4 Ų) and hydrogen bond donor profile compared to 1-substituted analogs, makes it an ideal starting material for constructing 6,8-diazabicyclo[3.2.2]nonane scaffolds and other conformationally restricted heterocycles [1]. The chiral center at the 2-position enables stereoselective synthesis of bioactive molecules where spatial orientation is critical for target engagement.

PROTAC Linker and Bifunctional Degrader Design

The combination of a carboxylic acid handle and a secondary amine-rich piperazine ring provides a versatile bifunctional linker for PROTAC (Proteolysis Targeting Chimera) development. The dihydrochloride salt form ensures high aqueous solubility and ease of handling during bioconjugation reactions, while the 2-substitution pattern offers a unique exit vector that can be exploited to fine-tune ternary complex formation .

Pharmaceutical Salt Screening and Pre-formulation

The dihydrochloride salt form of 3-Piperazin-2-YL-propionic acid serves as a benchmark for evaluating the impact of counterion selection on the physicochemical properties of piperazine-based drug candidates. Its well-defined hydrogen bond donor count (5) and solid-state stability provide a reference point for assessing solubility, hygroscopicity, and crystallinity improvements in lead optimization programs .

Application

Selection Property

Validation Focus

Conformationally restricted piperazine scaffolds

2‑substituted chiral center

Stereoselective synthesis outcome

PROTAC linker design

Bifunctional carboxylic acid/amine handle

Aqueous solubility and bioconjugation handling

Salt screening and pre‑formulation

Dihydrochloride solid‑state stability

Solubility and crystallinity benchmarking

• [1] PubChem. 3-(Piperazin-2-YL)propanoic acid. CID 23090469. View Source